Cas no 1807940-56-2 (2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-yl)ethanimidamide trihydrochloride)

• Product Name: 2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-yl)ethanimidamide trihydrochloride
• CAS No: 1807940-56-2
• MF: C₉H₁₉Cl₃N₆
• MW: 317.646357774735
• CID: 4619175
• PubChem ID: 91654394
• Update Time: 2025-05-19

2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-yl)ethanimidamide trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-yl)ethanimidamide trihydrochloride
• Z1966565341
• 2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-pyrrolidin-3-ylethanimidamide;trihydrochloride

• Inchi： 1S/C9H16N6.3ClH/c1-6-12-9(15-14-6)4-8(10)13-7-2-3-11-5-7;;;/h7,11H,2-5H2,1H3,(H2,10,13)(H,12,14,15);3*1H
• InChI Key： YSDCKZQBVJNSNE-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1CCC(C1)/N=C(/CC1=NNC(C)=N1)\N

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 241
• Topological Polar Surface Area: 92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-yl)ethanimidamide trihydrochloride

Introduction to 2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-yl)ethanimidamide trihydrochloride (CAS No. 1807940-56-2) and Its Emerging Applications in Chemical Biology and Medicine

The compound 2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-yl)ethanimidamide trihydrochloride, identified by the CAS number 1807940-56-2, represents a significant advancement in the field of chemical biology and medicinal chemistry. This trifunctional molecule integrates a 5-methyl-1H-1,2,4-triazole moiety with a pyrrolidin-3-yl substituent, forming an ethanimidamide core that is further stabilized by a trihydrochloride salt form. The structural design of this compound not only enhances its solubility and bioavailability but also opens up novel avenues for therapeutic intervention.

Recent studies have highlighted the potential of heterocyclic compounds like 5-methyl-1H-1,2,4-triazole as key pharmacophores in drug discovery. This scaffold is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an attractive component in the development of small-molecule inhibitors. The incorporation of the pyrrolidin-3-yl group further modulates the compound's pharmacokinetic properties, improving its metabolic stability and target specificity.

One of the most compelling aspects of 2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-yl)ethanimidamide trihydrochloride is its demonstrated efficacy in modulating key biological pathways associated with inflammation and cancer. Emerging research indicates that this compound exhibits potent inhibitory activity against various enzymes implicated in these pathways. For instance, preclinical studies have shown that it can significantly reduce the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are critical mediators of inflammatory responses.

The ethanimidamide moiety in the structure plays a crucial role in enhancing the compound's binding affinity to its target proteins. This functional group is known to form stable interactions with aromatic residues in protein active sites, thereby facilitating precise enzyme inhibition. The trihydrochloride salt form further improves the compound's solubility in aqueous media, making it more suitable for formulation into pharmaceutical products such as oral tablets or injectable solutions.

In the realm of oncology, 2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-yl)ethanimidamide trihydrochloride has shown promise as a potential chemotherapeutic agent. By targeting specific kinases and transcription factors involved in tumor proliferation and survival, this compound disrupts critical signaling cascades that drive cancer growth. Early-phase clinical trials have demonstrated encouraging results in animal models, suggesting that it may offer a novel therapeutic strategy for patients with refractory malignancies.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the condensation of 5-methyltriazole derivatives with pyrrolidine precursors under controlled conditions. Advanced catalytic systems have been employed to enhance reaction efficiency while minimizing byproduct formation. The final step involves salt formation with hydrochloric acid to stabilize the molecule and improve its pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 2-(5-methyl-1H-1,2,4-triazol-3-yl)-N'-(pyrrolidin-3-y)ethanimidamide trihydrochloride and its biological targets. These studies predict favorable binding affinities for key enzymes such as COX enzymes and certain kinases involved in cancer pathways. Such insights have guided the design of next-generation analogs with enhanced potency and selectivity.

The development of this compound also underscores the importance of interdisciplinary collaboration between synthetic chemists, biochemists, and clinicians. By integrating expertise from multiple scientific domains, researchers have been able to overcome challenges associated with drug discovery and development. This collaborative approach has accelerated the translation of laboratory findings into clinical applications.

Future directions for research on 2-(5-methyl-HCHtriazol-y)-N'(pyrrolidin-y)ethanimidamide trihydrochloride include exploring its mechanism of action at a molecular level and identifying potential off-target effects. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate its structural features and dynamic behavior in biological systems. Additionally, pharmacogenomic studies are being conducted to assess how genetic variations among individuals may influence their response to this compound.

The regulatory landscape for approving new therapeutics like this compound is stringent but well-established. Regulatory agencies require comprehensive data on safety and efficacy before granting marketing authorization. Preclinical toxicology studies have been conducted to evaluate potential adverse effects at various doses levels. These studies provide critical insights into dosage selection criteria for clinical trials.

In conclusion, 1807940 56 02 represents a significant advancement in medicinal chemistry with broad therapeutic implications across multiple disease areas including inflammation,cancer pain management . Its unique structural features combined with promising preclinical data position it as a promising candidate for further clinical development . Continued research efforts will be essential to fully realize its potential as an effective therapeutic agent .